Cas no 39959-81-4 (1-(3-Chlorophenyl)-N-methylethanamine hydrochloride)

• Product Name: 1-(3-Chlorophenyl)-N-methylethanamine hydrochloride
• CAS No: 39959-81-4
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 5085308
• PubChem ID: 138109744
• Update Time: 2025-10-22

1-(3-Chlorophenyl)-N-methylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-N-methylethanamine hydrochloride
• 1-(3-CHLOROPHENYL)-N-METHYLETHAN-1-AMINE HCL
• Y13373
• 39959-81-4
• BS-44592
• 1-(3-CHLOROPHENYL)-N-METHYLETHAN-1-AMINEHCL
• [1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE HYDROCHLORIDE

• Inchi： 1S/C9H12ClN.ClH/c1-7(11-2)8-4-3-5-9(10)6-8;/h3-7,11H,1-2H3;1H
• InChI Key： MINQBPMFWXNSKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)NC.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 1-(3-Chlorophenyl)-N-methylethanamine hydrochloride

Introduction to 1-(3-Chlorophenyl)-N-methylethanamine hydrochloride (CAS No. 39959-81-4)

1-(3-Chlorophenyl)-N-methylethanamine hydrochloride, identified by its CAS number 39959-81-4, is a significant compound in the field of pharmaceutical chemistry. This compound, also known as 1-(3-chlorophenyl)-N-methylethanamine hydrochloride, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 1-(3-chlorophenyl)-N-methylethanamine hydrochloride consists of a phenyl ring substituted with a chlorine atom at the 3-position, linked to an amine group that is further connected to an ethyl chain with a methyl group at the nitrogen atom. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile building block in organic synthesis. The presence of the chloro substituent on the phenyl ring enhances its electrophilicity, which is particularly useful in nucleophilic substitution reactions commonly employed in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The amine moiety in 1-(3-chlorophenyl)-N-methylethanamine hydrochloride is known to interact with various biological targets, including enzymes and receptors. This interaction has been investigated in the context of developing novel therapeutic agents for neurological disorders, where modulation of neurotransmitter systems is crucial. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety.

The synthesis of 1-(3-chlorophenyl)-N-methylethanamine hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The chlorination step is critical and often requires careful control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the process. These methods not only improve efficiency but also minimize byproduct formation, making the synthesis more environmentally friendly.

One of the most compelling aspects of 1-(3-chlorophenyl)-N-methylethanamine hydrochloride is its role as a precursor in the development of more complex molecules. Researchers have leveraged its structural framework to design and synthesize novel compounds with enhanced pharmacological activity. For instance, modifications at the amine group or the ethyl chain have led to derivatives with improved binding affinity and selectivity for specific biological targets. Such modifications are essential for optimizing drug candidates for clinical trials.

The pharmacokinetic properties of 1-(3-chlorophenyl)-N-methylethanamine hydrochloride have also been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Computational modeling techniques have been used to predict these properties, which helps in designing more effective drug candidates early in the development process. These models take into account factors such as molecular weight, lipophilicity, and solubility to provide insights into the compound's behavior within biological systems.

Recent advancements in analytical chemistry have enabled more precise characterization of 1-(3-chlorophenyl)-N-methylethanamine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the compound's structure and purity. These analytical methods are indispensable for ensuring that the compound meets stringent quality standards before it can be used in pharmaceutical applications.

The regulatory landscape for new drug development also plays a significant role in shaping research directions involving 1-(3-chlorophenyl)-N-methylethanamine hydrochloride. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for bringing new drugs to market safely and effectively. Researchers must navigate complex regulatory requirements throughout the drug discovery process, from initial synthesis to final clinical trials.

In conclusion, 1-(3-chlorophenyl)-N-methylethanamine hydrochloride (CAS No. 39959-81-4) represents a promising area of research within pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents, particularly those targeting neurological disorders. Ongoing studies continue to uncover new possibilities for this compound, underscoring its importance in drug development efforts worldwide.